Cas no 51149-68-9 ((3,3-diethoxyprop-1-yn-1-yl)cyclopentane)

(3,3-diethoxyprop-1-yn-1-yl)cyclopentane structure
51149-68-9 structure
Product Name:(3,3-diethoxyprop-1-yn-1-yl)cyclopentane
CAS No:51149-68-9
MF:C12H20O2
MW:196.286004066467
CID:934851
PubChem ID:316614
Update Time:2025-04-19

(3,3-diethoxyprop-1-yn-1-yl)cyclopentane Chemical and Physical Properties

Names and Identifiers

    • (3,3-diethoxyprop-1-yn-1-yl)cyclopentane
    • 3,3-diethoxyprop-1-ynylcyclopentane
    • DTXSID30311696
    • 51149-68-9
    • DS-013892
    • NSC244917
    • NSC-244917
    • Inchi: 1S/C12H20O2/c1-3-13-12(14-4-2)10-9-11-7-5-6-8-11/h11-12H,3-8H2,1-2H3
    • InChI Key: XSELNVVDWXTODF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#CC1CCCC1)OCC

Computed Properties

  • Exact Mass: 196.1464
  • Monoisotopic Mass: 196.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.95
  • Boiling Point: 276.6°C at 760 mmHg
  • Flash Point: 98.9°C
  • Refractive Index: 1.467
  • PSA: 18.46
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